2,3,5,6-tetramethylterephthalic acid
Cat. No. B080387
Key on ui cas rn:
14458-05-0
M. Wt: 222.24 g/mol
InChI Key: NEOZDUDLYDUOTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05158936
Procedure details
2,3,5,6-Tetramethyl-p-xylene-α,α'-diol (5.0 g, 26 mmol) was suspended in 250 mL of distilled acetone, and cooled to 0° C. To a separate solution of chromium (VI) oxide (14.15 g, 0.14 ml) in 50 mL of water was dropwise added concentrated sulfuric acid (14.5 mL, 0.26 mol) at 0° C. during 45 minutes. This mixture was then added dropwise during 30 minutes to the acetone solution, with stirring at 0° C. The mixture was stirred vigorously at 0° C. for 1 hour, then at room temperature for 18 hours. The reaction mixture was concentrated by rotary evaporation, and 1NHCl was added to attain pH 1. The product was precipitated by cooling, then was filtered, washed with water (3×) and diethyl ether (3×), and dried at high vacuum to afford 4.55 g (80%) of the product (HOOC--C6 (CH3)4 --COOH) as a white solid, m.p. >300° C.
Name
Yield
80%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]([CH3:8])=[C:6]([CH2:9][OH:10])[C:5]([CH3:11])=[C:4]([CH3:12])[C:3]=1[CH2:13][OH:14].S(=O)(=O)(O)[OH:16].[OH2:20]>CC(C)=O.[O-2].[Cr+6].[O-2].[O-2]>[CH3:8][C:7]1[C:2]([CH3:1])=[C:3]([C:13]([OH:14])=[O:20])[C:4]([CH3:12])=[C:5]([CH3:11])[C:6]=1[C:9]([OH:16])=[O:10] |f:4.5.6.7|
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Inputs
Step One
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Name
|
|
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Quantity
|
5 g
|
|
Type
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reactant
|
|
Smiles
|
CC1=C(C(=C(C(=C1C)CO)C)C)CO
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Step Two
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Name
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|
|
Quantity
|
250 mL
|
|
Type
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solvent
|
|
Smiles
|
CC(=O)C
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Step Three
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Name
|
|
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Quantity
|
14.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0.14 mL
|
|
Type
|
catalyst
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|
Smiles
|
[O-2].[Cr+6].[O-2].[O-2]
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
|
CC(=O)C
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring at 0° C
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
|
|
Details
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The mixture was stirred vigorously at 0° C. for 1 hour
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|
Duration
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1 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The reaction mixture was concentrated by rotary evaporation, and 1NHCl
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ADDITION
|
Type
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ADDITION
|
|
Details
|
was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product was precipitated
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
by cooling
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
was filtered
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water (3×) and diethyl ether (3×)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried at high vacuum
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C(=C(C(=C1C)C(=O)O)C)C)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.55 g | |
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
